3-bromobut-3-en-2-ol
Overview
Description
3-Bromobut-3-en-2-ol, also known as 1-bromo-2-methylpropene, is a colorless, flammable liquid with a sweet, pungent odour. It is an organic compound with a molecular formula of C4H7BrO. It is a versatile and important compound that is used in many laboratory experiments and research applications. This compound is a useful reagent for a variety of organic transformations, including the synthesis of a variety of organic compounds and the preparation of bromoalkenes.
Scientific Research Applications
3-Bromobut-3-en-2-ol has a wide range of applications in scientific research. It is used as a reagent in organic synthesis, particularly in the synthesis of a variety of organic compounds. It is also used as a starting material for the synthesis of bromoalkenes, which are important intermediates in organic synthesis. In addition, this compound is used in the synthesis of bromoalkyl halides, which are important reagents in organic synthesis.
Mechanism of Action
The mechanism of action of 3-Bromobut-3-en-2-ol is the same as that of other brominated compounds. The bromine atom is attacked by the electron-rich double bond of the alkene, resulting in the formation of a bromonium ion. The bromonium ion is then attacked by a nucleophile, resulting in the formation of a bromoalkyl halide.
Biochemical and Physiological Effects
This compound is a volatile organic compound and is considered to be an irritant to the eyes, skin, and respiratory system. It is also a potential mutagen, and exposure to the compound can cause genetic mutations. In addition, this compound is toxic to aquatic organisms, and can bioaccumulate in the environment.
Advantages and Limitations for Lab Experiments
The main advantage of using 3-Bromobut-3-en-2-ol in laboratory experiments is that it is a versatile reagent that can be used in a variety of organic transformations. It is also relatively easy to obtain and use. However, it is important to note that this compound is a volatile organic compound, and should be handled with care. In addition, it is important to use appropriate safety precautions when working with the compound, as it is toxic and can cause genetic mutations.
Future Directions
There are a number of potential future directions for research involving 3-Bromobut-3-en-2-ol. These include further investigation into the biochemical and physiological effects of the compound, as well as the development of new synthetic methods using the compound. In addition, research into the environmental fate and transport of the compound could help to understand its potential impacts on the environment. Finally, further research into the use of this compound as a reagent for organic transformations could lead to new and improved synthetic methods.
Synthesis Methods
3-Bromobut-3-en-2-ol can be synthesized from the reaction of bromine with 2-methylpropene in the presence of a catalyst. The reaction is exothermic and proceeds according to the following equation:
Br2 (g) + 2-Methylpropene (g) → this compound (l)
The reaction can be carried out at room temperature, and the product is obtained in high yields.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3-bromobut-3-en-2-ol can be achieved through a three-step process involving the conversion of 3-butyn-2-ol to 3-bromo-3-butyn-2-one, followed by the addition of magnesium to form a Grignard reagent, and finally, the reaction of the Grignard reagent with 1,2-dibromoethane to yield the desired product.", "Starting Materials": ["3-butyn-2-ol", "magnesium", "1,2-dibromoethane"], "Reaction": ["Step 1: Conversion of 3-butyn-2-ol to 3-bromo-3-butyn-2-one using hydrobromic acid and hydrogen peroxide", "Step 2: Formation of Grignard reagent by adding magnesium to 3-bromo-3-butyn-2-one in anhydrous ether", "Step 3: Reaction of Grignard reagent with 1,2-dibromoethane to yield 3-bromobut-3-en-2-ol"] } | |
CAS RN |
198014-16-3 |
Molecular Formula |
C4H7BrO |
Molecular Weight |
151 |
Purity |
95 |
Origin of Product |
United States |
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